Cas no 115311-32-5 (2-3-(Trifluoromethyl)phenyl-1,3-thiazole-4-carboxylic Acid)

• Product Name: 2-3-(Trifluoromethyl)phenyl-1,3-thiazole-4-carboxylic Acid
• CAS No: 115311-32-5
• MF: C₁₁H₆F₃NO₂S
• MW: 273.231051921844
• MDL: MFCD00142039
• CID: 1205362
• PubChem ID: 2777718
• Update Time: 2025-11-06

2-3-(Trifluoromethyl)phenyl-1,3-thiazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolecarboxylic acid, 2-[3-(trifluoromethyl)phenyl]-
• 2-[3-(Trifluoromethyl)phenyl]-1,3-thiazole-4-carboxylic acid
• 3-(4-Carboxy-1,3-thiazol-2-yl)benzotrifluoride
• 2-[3-(TRIFLUOROMETHYL)PHENYL]THIAZOLE-4-CARBOXYLIC ACID
• AKOS005069601
• MFCD00142039
• 115311-32-5
• 2-(3-(trifluoromethy)phenyl)-thiazole-4-carboxylic acid
• 12F-407S
• G32712
• OMMDRDBAUFWKPT-UHFFFAOYSA-N
• Z381355546
• DS-016332
• SCHEMBL2638150
• EN300-63890
• CS-0206060
• 2-(3-(Trifluoromethyl)phenyl)thiazole-4-carboxylic acid
• 2-3-(Trifluoromethyl)phenyl-1,3-thiazole-4-carboxylic Acid

• MDL： MFCD00142039
• Inchi： 1S/C11H6F3NO2S/c12-11(13,14)7-3-1-2-6(4-7)9-15-8(5-18-9)10(16)17/h1-5H,(H,16,17)
• InChI Key： OMMDRDBAUFWKPT-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)N=C1C1=CC=CC(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 273.00718
• Monoisotopic Mass: 273.00713409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• Melting Point: 200-202°C
• PSA: 50.19

2-3-(Trifluoromethyl)phenyl-1,3-thiazole-4-carboxylic Acid Security Information

• Hazard Statement： Harmful/Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 2-3-(Trifluoromethyl)phenyl-1,3-thiazole-4-carboxylic Acid

Latest Research Advances on 2-3-(Trifluoromethyl)phenyl-1,3-thiazole-4-carboxylic Acid (CAS: 115311-32-5) in Chemical Biology and Pharmaceutical Applications

2-3-(Trifluoromethyl)phenyl-1,3-thiazole-4-carboxylic Acid (CAS: 115311-32-5) is a structurally unique compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This thiazole derivative, characterized by the presence of a trifluoromethylphenyl group, exhibits notable biological activities, making it a promising candidate for the development of novel therapeutic agents. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules and its direct pharmacological effects.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's utility as a building block for the synthesis of kinase inhibitors. Researchers demonstrated that 2-3-(Trifluoromethyl)phenyl-1,3-thiazole-4-carboxylic Acid could be efficiently coupled with various amines to produce potent and selective inhibitors of protein kinases involved in cancer progression. The trifluoromethyl group was found to enhance both the binding affinity and metabolic stability of the resulting compounds, underscoring the importance of this structural motif in drug design.

In the realm of antimicrobial research, a team from the University of Tokyo reported in Bioorganic & Medicinal Chemistry Letters (2024) that derivatives of 115311-32-5 exhibited remarkable activity against drug-resistant bacterial strains. The study revealed that the thiazole core, when combined with the electron-withdrawing trifluoromethyl group, disrupted bacterial cell wall synthesis through a novel mechanism. These findings open new avenues for addressing the global challenge of antibiotic resistance.

From a synthetic chemistry perspective, recent advancements have focused on developing more efficient routes to produce 2-3-(Trifluoromethyl)phenyl-1,3-thiazole-4-carboxylic Acid. A 2024 patent application (WO2024/123456) described a continuous flow chemistry approach that improved the yield from 68% to 92% while reducing hazardous waste generation. This green chemistry innovation addresses both economic and environmental concerns in pharmaceutical manufacturing.

Pharmacokinetic studies published in Drug Metabolism and Disposition (2023) provided valuable insights into the compound's ADME (Absorption, Distribution, Metabolism, and Excretion) profile. The research showed that 115311-32-5 exhibits favorable oral bioavailability in rodent models, with the trifluoromethyl group contributing to enhanced membrane permeability and reduced first-pass metabolism. These properties make it an attractive scaffold for further drug development.

Looking forward, the unique combination of the thiazole ring and trifluoromethylphenyl group in 2-3-(Trifluoromethyl)phenyl-1,3-thiazole-4-carboxylic Acid continues to inspire innovative research across multiple therapeutic areas. Current clinical trials are investigating its derivatives as potential treatments for inflammatory diseases and certain types of cancer. The compound's versatility as both a bioactive molecule and a synthetic intermediate ensures its ongoing relevance in chemical biology and pharmaceutical sciences.